Cas no 2108830-93-7 (3-(methylamino)naphthalene-2-carboxylic acid hydrochloride)

3-(Methylamino)naphthalene-2-carboxylic acid hydrochloride is a naphthalene derivative featuring a methylamino substituent at the 3-position and a carboxylic acid group at the 2-position, rendered as its hydrochloride salt for enhanced stability and solubility. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, dyes, and fluorescent probes. The hydrochloride form improves handling and storage characteristics while maintaining reactivity for further functionalization. Its rigid naphthalene core and functional groups make it suitable for applications requiring precise molecular recognition or conjugation. The product is typically supplied with high purity to ensure consistent performance in research and industrial processes.
3-(methylamino)naphthalene-2-carboxylic acid
hydrochloride structure
2108830-93-7 structure
Product Name:3-(methylamino)naphthalene-2-carboxylic acid hydrochloride
CAS No:2108830-93-7
MF:C12H12ClNO2
MW:237.682182312012
CID:5921575
PubChem ID:122714833
Update Time:2025-10-31

3-(methylamino)naphthalene-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(methylamino)naphthalene-2-carboxylic acid hydrochloride
    • EN300-749084
    • AKOS027473708
    • 2108830-93-7
    • 3-(Methylamino)naphthalene-2-carboxylic acid;hydrochloride
    • 3-(METHYLAMINO)NAPHTHALENE-2-CARBOXYLIC ACID HYDROCHLORIDE
    • Inchi: 1S/C12H11NO2.ClH/c1-13-11-7-9-5-3-2-4-8(9)6-10(11)12(14)15;/h2-7,13H,1H3,(H,14,15);1H
    • InChI Key: ZBCNGYHVUNUQSU-UHFFFAOYSA-N
    • SMILES: C(C1=CC2C=CC=CC=2C=C1NC)(=O)O.Cl

Computed Properties

  • Exact Mass: 237.0556563g/mol
  • Monoisotopic Mass: 237.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų

3-(methylamino)naphthalene-2-carboxylic acid hydrochloride Pricemore >>

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3-(methylamino)naphthalene-2-carboxylic acid hydrochloride Related Literature

Additional information on 3-(methylamino)naphthalene-2-carboxylic acid hydrochloride

3-(Methylamino)naphthalene-2-carboxylic acid hydrochloride: A Comprehensive Overview

The compound 3-(methylamino)naphthalene-2-carboxylic acid hydrochloride, with the CAS number 2108830-93-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The molecule consists of a naphthalene ring system with a methylamino group at position 3 and a carboxylic acid group at position 2, which are key structural features contributing to its biological activity.

Recent studies have highlighted the importance of 3-(methylamino)naphthalene-2-carboxylic acid hydrochloride in the context of its pharmacological properties. Researchers have explored its role as a potential lead compound for the development of novel therapeutic agents. The hydrochloride salt form of this compound is particularly interesting due to its enhanced solubility and bioavailability, making it more amenable for pharmaceutical applications.

The synthesis of 3-(methylamino)naphthalene-2-carboxylic acid hydrochloride involves a series of well-defined chemical reactions. Starting from naphthalene derivatives, chemists employ nucleophilic substitution and condensation reactions to introduce the methylamino and carboxylic acid groups. The optimization of these reaction conditions has been a focus of recent research, with studies aiming to improve yield and purity while minimizing environmental impact.

In terms of biological activity, 3-(methylamino)naphthalene-2-carboxylic acid hydrochloride has shown promise in various assays. For instance, it exhibits moderate activity against certain enzymes, suggesting potential applications in enzyme inhibition studies. Additionally, preliminary toxicity studies indicate that this compound has a favorable safety profile, though further investigations are required to fully assess its suitability for therapeutic use.

The structural versatility of 3-(methylamino)naphthalene-2-carboxylic acid hydrochloride makes it an attractive candidate for further modification and optimization. Researchers are currently exploring analogs with altered substituents to enhance specific properties such as potency or selectivity. These efforts are supported by computational modeling techniques, which allow for the prediction of molecular interactions and guide experimental design.

In conclusion, 3-(methylamino)naphthalene-2-carboxylic acid hydrochloride represents an intriguing molecule with significant potential in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for advancing drug discovery research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.

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